Cas no 7296-55-1 (alpha-L-Arabinopyranose(9CI))

alpha-L-Arabinopyranose(9CI) structure
alpha-L-Arabinopyranose(9CI) structure
Product Name:alpha-L-Arabinopyranose(9CI)
CAS No:7296-55-1
Molecular Formula:C5H10O5
Molecular Weight:150.129902362823
CID:977676
PubChem ID:439731

alpha-L-Arabinopyranose(9CI) Properties

Names and Identifiers

    • alpha-L-Arabinopyranose(9CI)
    • alpha-L-Arabinopyranose
    • (2R,3R,4S,5S)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
    • (2R,3R,4S,5S)-oxane-2,3,4,5-tetrol
    • CHEMBL505348
    • SRBFZHDQGSBBOR-QMKXCQHVSA-N
    • alpha-L-Arabinose
    • DTXSID201315713
    • CHEBI:46987
    • ARABINOPYRANOSE, .ALPHA.-L-
    • SCHEMBL112371
    • Arabinopyranose, alpha-L-
    • 7296-55-1
    • .ALPHA.-L-ARABINOPYRANOSE
    • UNII-UO2PIV2K4C
    • Arabinose l-form
    • C02604
    • UO2PIV2K4C
    • 6abp
    • Q27104583
    • I+/--L-Arabinopyranose
    • InChIKey: SRBFZHDQGSBBOR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2
    • SMILES: OC1COC(O)C(O)C1O

Computed Properties

  • Exact Mass: 150.05282342g/mol
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 150.05282342g/mol
  • Heavy Atom Count: 10
  • Complexity: 117
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų

alpha-L-Arabinopyranose(9CI) Related Literature

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